2-({[(1-Carboxyethyl)sulfanyl]methyl}sulfanyl)propanoic acid

Specification

• CAS No.: 98962-98-2
• Molecular Formula: C7H12O4S2
• Molecular Weight: 224.3 g/mol
• IUPAC Name: 2-(1-carboxyethylsulfanylmethylsulfanyl)propanoic acid
• Standard InChI: InChI=1S/C7H12O4S2/c1-4(6(8)9)12-3-13-5(2)7(10)11/h4-5H,3H2,1-2H3,(H,8,9)(H,10,11)
• Standard InChI Key: MWRZTYMWLMGRRT-UHFFFAOYSA-N
• SMILES: CC(C(=O)O)SCSC(C)C(=O)O
• Canonical SMILES: CC(C(=O)O)SCSC(C)C(=O)O

Introduction

2-({[(1-Carboxyethyl)sulfanyl]methyl}sulfanyl)propanoic acid is an organic compound characterized by a complex structure featuring sulfur atoms and carboxyl functional groups. Its molecular formula is $C_7H_{12}O_4S_2$, and it has a molecular weight of approximately 224.3 g/mol. The compound is notable for its unique arrangement of sulfur and carboxyl groups, which confer distinct chemical properties, making it valuable in various scientific and industrial applications.

Synthesis and Preparation Methods

The synthesis of this compound typically involves multi-step organic reactions under controlled conditions. Common methods include:

• Reaction with Thiols: A thiol reacts with a carboxylic acid derivative to form the desired product.

• Catalytic Processes: Catalysts like acids or bases are used to enhance reaction efficiency.

• Industrial Scale Production: Automated systems, including continuous flow reactors, are employed for large-scale synthesis, ensuring high purity through advanced purification techniques such as chromatography or crystallization.

Chemical Reactivity

2-({[(1-Carboxyethyl)sulfanyl]methyl}sulfanyl)propanoic acid exhibits diverse reactivity:

• Oxidation: Oxidizing agents like hydrogen peroxide convert sulfanyl groups into sulfonic acids.

• Reduction: Reducing agents (e.g., lithium aluminum hydride) can reduce carboxyl groups to alcohols.

• Substitution Reactions: Nucleophilic substitution at sulfur atoms allows modification of the compound's structure.

Applications in Science and Industry

This compound is utilized in several fields due to its versatile chemical properties:

• Organic Synthesis: Serves as a building block for synthesizing complex molecules.

• Biological Research: Investigated for enzyme inhibition and protein modification capabilities.

• Pharmaceutical Development: Explored for potential therapeutic roles in targeting molecular pathways.

• Specialty Chemicals Industry: Used in creating materials with unique properties.

Mechanism of Action

The compound interacts with molecular targets such as enzymes and proteins through:

• Formation of covalent bonds between its sulfur atoms and protein thiol groups.

• Hydrogen bonding and electrostatic interactions via its carboxyl groups.

These interactions can modify protein function, making the compound a candidate for biochemical applications.

Comparison with Similar Compounds

Compound Name	Unique Features	Applications
2-Methyl-2-[dodecylsulfanylthiocarbonyl]sulfanylpropanoic acid	Long alkyl chain enhances hydrophobicity	Surfactants, polymer synthesis
2-[[(2-Carboxyethyl)sulfanylthiocarbonyl]-sulfanyl]propanoic acid	Similar sulfur-carboxyl arrangement	Organic synthesis
2-Methyl-2-(4-nitrophenylsulfanyl)propanoic acid	Nitro group adds electron-withdrawing characteristics	Pharmaceutical research